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molecular formula C10H13BrO3 B3030641 2-(4-Bromophenyl)-2-(hydroxymethyl)propane-1,3-diol CAS No. 936494-74-5

2-(4-Bromophenyl)-2-(hydroxymethyl)propane-1,3-diol

Cat. No. B3030641
M. Wt: 261.11
InChI Key: PTFBRTJXVDPNFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08173630B2

Procedure details

To a 50-mL three-neck 14/20 round-bottomed flask equipped with a stir bar, a reflex condenser, a thermometer, and N2 inlet was added samples of 11 (6.00 g, 30.1 mmol), paraformaldehyde (5.90 g, 196 mmol), Ca(OH)2 (1.79 g, 24.2 mmol), and THF (22 mL). The cloudy white mixture was heated to 63° C. and stirred at this temperature for 3 d. The reaction mixture was then cooled and filtered through Celite. The filtrate was concentrated to a viscous, pale yellow oil. The residue was pumped on under high vacuum at 100° C. (to remove volatiles) for 1 h. Column chromatography (silica, EtOAc) afforded a pale yellow viscous oil which was mostly pure by TLC. This oil was used directly in the next step.
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
5.9 g
Type
reactant
Reaction Step One
[Compound]
Name
Ca(OH)2
Quantity
1.79 g
Type
reactant
Reaction Step One
Name
Quantity
22 mL
Type
reactant
Reaction Step One

Identifiers

REACTION_CXSMILES
N#N.[Br:3][C:4]1[CH:9]=[CH:8][C:7]([CH2:10][CH:11]=[O:12])=[CH:6][CH:5]=1.[CH2:13]=[O:14].C1[CH2:19][O:18]CC1>>[Br:3][C:4]1[CH:9]=[CH:8][C:7]([C:10]([CH2:19][OH:18])([CH2:13][OH:14])[CH2:11][OH:12])=[CH:6][CH:5]=1

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
N#N
Name
Quantity
6 g
Type
reactant
Smiles
BrC1=CC=C(C=C1)CC=O
Name
Quantity
5.9 g
Type
reactant
Smiles
C=O
Name
Ca(OH)2
Quantity
1.79 g
Type
reactant
Smiles
Name
Quantity
22 mL
Type
reactant
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
63 °C
Stirring
Type
CUSTOM
Details
stirred at this temperature for 3 d
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
To a 50-mL three-neck 14/20 round-bottomed flask equipped with a stir bar, a reflex condenser
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was then cooled
FILTRATION
Type
FILTRATION
Details
filtered through Celite
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated to a viscous, pale yellow oil
CUSTOM
Type
CUSTOM
Details
was pumped on under high vacuum at 100° C.
CUSTOM
Type
CUSTOM
Details
(to remove volatiles) for 1 h
Duration
1 h
CUSTOM
Type
CUSTOM
Details
Column chromatography (silica, EtOAc) afforded a pale yellow viscous oil which

Outcomes

Product
Details
Reaction Time
3 d
Name
Type
Smiles
BrC1=CC=C(C=C1)C(CO)(CO)CO

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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